Cas no 1481155-65-0 ({2-4-(methoxymethyl)phenylcyclopropyl}methanamine)

• Product Name: {2-4-(methoxymethyl)phenylcyclopropyl}methanamine
• CAS No: 1481155-65-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6160536
• PubChem ID: 65623771
• Update Time: 2025-06-08

{2-4-(methoxymethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-4-(methoxymethyl)phenylcyclopropyl}methanamine
• {2-[4-(methoxymethyl)phenyl]cyclopropyl}methanamine
• 1481155-65-0
• EN300-1831914
• AKOS014962400

• Inchi： 1S/C12H17NO/c1-14-8-9-2-4-10(5-3-9)12-6-11(12)7-13/h2-5,11-12H,6-8,13H2,1H3
• InChI Key： HJMORQGBOKQDQJ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C1CC1CN

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on {2-4-(methoxymethyl)phenylcyclopropyl}methanamine

Introduction to {2-4-(methoxymethyl)phenylcyclopropyl}methanamine (CAS No. 1481155-65-0)

{2-4-(methoxymethyl)phenylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1481155-65-0, belongs to a class of molecules that exhibit promising potential in various biochemical and pharmacological applications. The structural motif of this molecule, featuring a cyclopropyl ring fused with a phenyl ring substituted with a methoxymethyl group, contributes to its distinct chemical behavior and reactivity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The cyclopropyl group in {2-4-(methoxymethyl)phenylcyclopropyl}methanamine introduces a high degree of steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the methoxymethyl substituent on the phenyl ring can serve as a point of modification for further derivatization, allowing chemists to tailor the molecule's properties for specific applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. {2-4-(methoxymethyl)phenylcyclopropyl}methanamine has emerged as a promising candidate in this endeavor due to its unique structural features. Studies have shown that this compound exhibits interesting pharmacological properties, particularly in the context of central nervous system (CNS) disorders. The combination of the cyclopropyl and phenyl rings may facilitate penetration across the blood-brain barrier, a critical factor for CNS-targeted therapies.

One of the most compelling aspects of {2-4-(methoxymethyl)phenylcyclopropyl}methanamine is its potential as a scaffold for drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, enabling researchers to explore various structural analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry have further accelerated the study of {2-4-(methoxymethyl)phenylcyclopropyl}methanamine. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets, providing insights into its mechanism of action. These computational studies have complemented experimental approaches, offering a more comprehensive understanding of the molecule's pharmacological profile.

The synthesis of {2-4-(methoxymethyl)phenylcyclopropyl}methanamine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes and asymmetric synthesis have enabled chemists to construct the desired framework efficiently, paving the way for further exploration of its potential applications.

Investigations into the biological activity of {2-4-(methoxymethyl)phenylcyclopropyl}methanamine have revealed several promising leads. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in neurological disorders. The precise targeting of these enzymes could lead to the development of novel therapeutics with improved patient outcomes. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the potential application of {2-4-(methoxymethyl)phenylcyclopropyl}methanamine in oncology research. Preliminary data indicate that this molecule may interfere with key pathways involved in cancer cell proliferation. By modulating these pathways, {2-4-(methoxymethyl)phenylcyclopropyl}methanamine could offer a new approach to cancer treatment, potentially complementing existing therapies and reducing resistance mechanisms.

The future prospects for {2-4-(methoxymethyl)phenylcyclopropyl}methanamine are bright, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. As our understanding of this compound grows, it is likely that new therapeutic avenues will be uncovered, offering hope for patients suffering from various diseases.